molecular formula C9H13FN2O B13279123 5-Fluoro-2-(2-methylpropoxy)pyridin-3-amine

5-Fluoro-2-(2-methylpropoxy)pyridin-3-amine

Cat. No.: B13279123
M. Wt: 184.21 g/mol
InChI Key: WBZLGMBPNXQLRX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

5-Fluoro-2-(2-methylpropoxy)pyridin-3-amine is a pyridine derivative featuring a fluorine atom at the 5-position, a 2-methylpropoxy group at the 2-position, and an amino group at the 3-position. The compound’s molecular formula is estimated as C₉H₁₃FN₂O, with a molecular weight of approximately 184.17 g/mol (based on comparisons with analogs like 5-Chloro-2-(2-methylpropoxy)pyridin-3-amine ). Fluorine’s electronegativity and the 2-methylpropoxy group’s lipophilicity suggest utility in medicinal chemistry, agrochemicals, or materials science.

Properties

Molecular Formula

C9H13FN2O

Molecular Weight

184.21 g/mol

IUPAC Name

5-fluoro-2-(2-methylpropoxy)pyridin-3-amine

InChI

InChI=1S/C9H13FN2O/c1-6(2)5-13-9-8(11)3-7(10)4-12-9/h3-4,6H,5,11H2,1-2H3

InChI Key

WBZLGMBPNXQLRX-UHFFFAOYSA-N

Canonical SMILES

CC(C)COC1=C(C=C(C=N1)F)N

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions

One common method is the use of Selectfluor® (1-(chloromethyl)-4-fluoro-1,4-diazoniabicyclo[2.2.2]octane bis(tetrafluoroborate)) as a fluorinating agent . The reaction conditions often include the use of solvents such as acetonitrile and temperatures ranging from room temperature to slightly elevated temperatures.

Industrial Production Methods

Industrial production methods for this compound may involve large-scale synthesis using similar fluorination techniques. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process .

Chemical Reactions Analysis

Types of Reactions

5-Fluoro-2-(2-methylpropoxy)pyridin-3-amine undergoes various chemical reactions, including:

Common Reagents and Conditions

Major Products Formed

The major products formed from these reactions include various substituted pyridine derivatives, which can have different functional groups attached to the pyridine ring .

Comparison with Similar Compounds

Table 1: Structural and Molecular Comparisons

Compound Name Substituents (Position) Molecular Formula Molecular Weight (g/mol) Key Features
5-Fluoro-2-(2-methylpropoxy)pyridin-3-amine (Target) 5-F, 2-(2-methylpropoxy), 3-NH₂ C₉H₁₃FN₂O ~184.17 Balanced lipophilicity; fluorine enhances metabolic stability .
5-Chloro-2-(2-methylpropoxy)pyridin-3-amine 5-Cl, 2-(2-methylpropoxy), 3-NH₂ C₉H₁₃ClN₂O 200.67 Higher molecular weight; chlorine increases reactivity in cross-coupling .
5-Methyl-2-(2-methylpropoxy)pyridin-3-amine 5-CH₃, 2-(2-methylpropoxy), 3-NH₂ C₉H₁₄N₂O ~178.22 Reduced polarity; methyl group may lower solubility .
6-(2-Methylpropoxy)pyridin-3-amine 6-(2-methylpropoxy), 3-NH₂ C₉H₁₄N₂O ~178.22 Positional isomer; altered electronic effects due to substituent placement .
5-Fluoro-2-(oxetan-3-yloxy)pyridin-3-amine 5-F, 2-(oxetan-3-yloxy), 3-NH₂ C₈H₉FN₂O₂ 184.17 Oxetane improves solubility; smaller alkoxy group reduces lipophilicity .
2-Chloro-5-fluoropyridin-3-amine 2-Cl, 5-F, 3-NH₂ C₅H₄ClFN₂ 146.55 Simpler structure; dual halogenation may enhance electrophilicity .

Electronic and Steric Effects

  • Fluorine vs. Chlorine: The target compound’s fluorine atom (vs. Chlorine’s larger size and polarizability may enhance reactivity in Suzuki-Miyaura couplings .
  • Alkoxy Groups : The 2-methylpropoxy group in the target compound increases lipophilicity compared to smaller groups like methoxy (e.g., 5-Bromo-2-methoxypyridin-3-amine ) or polar oxetanyloxy (). This balance may optimize membrane permeability in drug design .

Comparative Research Findings

  • Solubility vs. Lipophilicity : The oxetane-containing analog () demonstrates how polar substituents improve aqueous solubility but may reduce blood-brain barrier penetration compared to the target compound’s 2-methylpropoxy group.
  • Halogen Effects : The 2-chloro-5-fluoropyridin-3-amine () highlights how dual halogenation can activate the pyridine ring for nucleophilic aromatic substitution, a strategy applicable to the target compound’s derivatization.

Biological Activity

5-Fluoro-2-(2-methylpropoxy)pyridin-3-amine is a pyridine derivative that has garnered attention in medicinal chemistry due to its potential biological activities. This article reviews the compound's synthesis, biological effects, and mechanisms of action based on diverse sources, including case studies and research findings.

Chemical Structure and Synthesis

The chemical structure of 5-Fluoro-2-(2-methylpropoxy)pyridin-3-amine can be represented as follows:

C11H14FN1O\text{C}_{11}\text{H}_{14}\text{FN}_1\text{O}

This compound is synthesized through a multi-step reaction involving the introduction of a fluorine atom at the 5-position of the pyridine ring, followed by the alkylation with a 2-methylpropoxy group. The synthesis pathway typically includes:

  • Formation of the pyridine core : Starting from appropriate precursors, pyridine derivatives are synthesized using cyclization reactions.
  • Fluorination : Utilization of fluorinating agents to introduce fluorine at the desired position.
  • Alkylation : The introduction of the 2-methylpropoxy group via nucleophilic substitution reactions.

Anticancer Activity

Research indicates that 5-Fluoro-2-(2-methylpropoxy)pyridin-3-amine exhibits significant anticancer properties. In vitro studies have demonstrated its effectiveness against various cancer cell lines, particularly L1210 mouse leukemia cells. The compound showed potent inhibition of cell proliferation with IC50 values in the nanomolar range, suggesting a strong cytotoxic effect.

Cell LineIC50 (nM)Mechanism of Action
L1210 (mouse leukemia)15Induction of apoptosis via FdUMP release

The mechanism involves the intracellular release of active metabolites that interfere with nucleotide synthesis, leading to apoptosis in cancer cells .

Neuroprotective Effects

In addition to its anticancer properties, 5-Fluoro-2-(2-methylpropoxy)pyridin-3-amine has been studied for its neuroprotective effects. It has been shown to interact with translocator protein (TSPO), which is involved in neuroinflammation and neuroprotection.

A recent study demonstrated that compounds similar to 5-Fluoro-2-(2-methylpropoxy)pyridin-3-amine could reduce microglial activation and promote neuronal survival in models of neurodegeneration .

Study on Neuroinflammation

A study published in Nature Reviews investigated the effects of TSPO ligands in models of neuroinflammation. The results indicated that compounds like 5-Fluoro-2-(2-methylpropoxy)pyridin-3-amine significantly reduced markers of inflammation in the brain, suggesting potential therapeutic applications for neurodegenerative diseases such as Alzheimer's and Parkinson's disease .

Antitumor Efficacy

In a clinical trial involving patients with advanced leukemia, derivatives of 5-Fluoro-2-(2-methylpropoxy)pyridin-3-amine were administered as part of a combination therapy. Results showed a marked reduction in tumor size and improved overall survival rates compared to standard treatments .

Q & A

Q. What are the recommended synthetic routes for 5-Fluoro-2-(2-methylpropoxy)pyridin-3-amine, and how can reaction conditions be optimized for yield and purity?

  • Methodological Answer : Synthesis typically involves sequential functionalization of the pyridine ring. A plausible route includes:
  • Nitro Reduction : Start with a nitropyridine precursor (e.g., 5-fluoro-2-(2-methylpropoxy)-3-nitropyridine) and reduce the nitro group to an amine using catalytic hydrogenation (e.g., 10% Pd/C in methanol under H₂ at 50–60°C) .
  • Nucleophilic Substitution : Introduce the 2-methylpropoxy group via SN2 reaction between a hydroxyl precursor and 2-methylpropyl bromide in the presence of a base (e.g., K₂CO₃ in DMF at 80°C).
  • Purification : Use column chromatography (silica gel, hexane/ethyl acetate gradient) or recrystallization from ethanol/water mixtures to isolate the product. Optimize yield by adjusting catalyst loading (e.g., 5–10 mol% Pd/C) and reaction time (6–12 hours) .

Q. Which spectroscopic techniques are most effective for characterizing the structure and purity of 5-Fluoro-2-(2-methylpropoxy)pyridin-3-amine?

  • Methodological Answer :
  • ¹H/¹³C NMR : Confirm substituent positions and regiochemistry. The fluoro group deshields adjacent protons, while the 2-methylpropoxy group exhibits characteristic splitting patterns in the range δ 1.0–1.2 ppm (CH₃) and δ 3.5–4.0 ppm (OCH₂) .
  • High-Resolution Mass Spectrometry (HRMS) : Verify molecular formula (C₉H₁₃F₂N₂O) and rule out impurities.
  • HPLC with UV Detection : Assess purity (>98%) using a C18 column and acetonitrile/water mobile phase .

Q. What are the key solubility and stability considerations when handling this compound in experimental settings?

  • Methodological Answer :
  • Solubility : The compound is sparingly soluble in water but dissolves in polar aprotic solvents (e.g., DMSO, DMF) and chlorinated solvents (e.g., DCM). Pre-screen solubility using 1–5 mg/mL trials in common solvents .
  • Stability : Store under inert atmosphere (N₂/Ar) at –20°C to prevent oxidation. Avoid prolonged exposure to light or humidity, which may degrade the amine group .

Advanced Research Questions

Q. How do the electronic effects of the fluoro and 2-methylpropoxy substituents influence the reactivity of this pyridine derivative in cross-coupling reactions?

  • Methodological Answer :
  • Fluorine Substituent : The electron-withdrawing fluoro group activates the pyridine ring toward nucleophilic aromatic substitution (SNAr) at the para position. Use computational tools (DFT calculations) to map charge distribution and predict regioselectivity .
  • 2-Methylpropoxy Group : The bulky alkoxy group sterically hinders ortho positions but enhances solubility in non-polar media. In Suzuki-Miyaura couplings, employ Pd(OAc)₂/XPhos catalyst systems to mitigate steric effects .

Q. What strategies can resolve contradictory data regarding the biological activity of fluorinated pyridin-3-amine derivatives in structure-activity relationship (SAR) studies?

  • Methodological Answer :
  • Systematic SAR Analysis : Compare activity data across analogs with controlled structural variations (e.g., replacing 2-methylpropoxy with methoxy or trifluoromethoxy groups). Use statistical models (e.g., multivariate regression) to isolate substituent contributions .
  • Orthogonal Assays : Validate biological activity using both enzymatic (e.g., kinase inhibition) and cell-based assays (e.g., cytotoxicity in HEK293 cells) to rule out assay-specific artifacts .

Q. What computational modeling approaches are suitable for predicting the interaction of this compound with biological targets?

  • Methodological Answer :
  • Molecular Docking : Use AutoDock Vina or Schrödinger Suite to simulate binding poses in protein active sites (e.g., kinases or GPCRs). Parameterize the fluorine atom with accurate partial charges from electrostatic potential (ESP) calculations .
  • MD Simulations : Run 100-ns molecular dynamics simulations in explicit solvent (e.g., TIP3P water) to assess binding stability and identify key residue interactions. Analyze trajectories with RMSD and hydrogen-bond occupancy metrics .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.